N,N-diethyl-4-[(3-methyl-1-piperidinyl)methyl]aniline

• IUPAC Name: N,N-diethyl-4-[(3-methylpiperidin-1-yl)methyl]aniline
• InChI: InChI=1S/C17H28N2/c1-4-19(5-2)17-10-8-16(9-11-17)14-18-12-6-7-15(3)13-18/h8-11,15H,4-7,12-14H2,1-3H3
• InChI Key: ALQSFWFEWKNECC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)CN2CCCC(C2)C
• Molecular Formula: C17H28N2
• Molecular Weight: 260.4 g/mol

Description

N,N-diethyl-4-[(3-methyl-1-piperidinyl)methyl]aniline, commonly known as DMPEA, is a chemical compound that belongs to the class of psychoactive substances. It has been found to have potential applications in scientific research due to its unique properties and mechanism of action.

Scientific Research Applications

DMPEA has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the sigma-1 receptor, which is involved in modulating neurotransmitter release and neuronal excitability. DMPEA has also been found to have an effect on the dopaminergic and serotonergic systems, which are involved in mood regulation and reward processing.

Mechanism of Action

DMPEA acts as a sigma-1 receptor agonist, which leads to an increase in intracellular calcium levels and the activation of various signaling pathways. This results in changes in neurotransmitter release and neuronal excitability, which can have an effect on mood, cognition, and behavior.
Biochemical and Physiological Effects:
DMPEA has been found to have various biochemical and physiological effects, including changes in neurotransmitter release, neuronal excitability, and gene expression. It has also been found to have an effect on mood, cognition, and behavior, although the exact mechanisms underlying these effects are still not fully understood.

Advantages and Limitations for Lab Experiments

One advantage of using DMPEA in lab experiments is its unique mechanism of action, which can provide insights into the role of the sigma-1 receptor in various physiological and pathological processes. However, one limitation is the lack of information on the long-term effects of DMPEA on the brain and other organs, which makes it difficult to assess its safety and potential therapeutic applications.

Future Directions

There are several future directions related to DMPEA, including further studies on its mechanism of action and its potential therapeutic applications. It may also be useful in the development of new drugs for the treatment of various psychiatric and neurological disorders. Additionally, more research is needed to assess the safety and potential side effects of DMPEA, particularly in the long-term.

Synthesis Methods

DMPEA can be synthesized by reacting N,N-diethylaniline with 3-methyl-1-piperidinemethanol. The reaction is carried out in the presence of a catalyst such as hydrochloric acid or sulfuric acid. The resulting product is then purified using various methods such as recrystallization or chromatography.